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Compound of Interest

Compound Name: 3-Ethyl-2,3,4-trimethylhexane

Cat. No.: B14554680

CAS Number: 61868-79-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethyl-2,3,4-trimethylhexane,
including its chemical and physical properties. Due to the limited availability of published
research on this specific isomer, this document focuses on its fundamental characteristics.
Information regarding detailed experimental protocols, biological activities, and associated
signaling pathways is not currently available in scientific literature.

Chemical and Physical Properties

3-Ethyl-2,3,4-trimethylhexane is a saturated hydrocarbon with the molecular formula C11Hza.
[1] As a branched-chain alkane, its structure influences its physical properties.

Table 1: Computed Physicochemical Properties of 3-Ethyl-2,3,4-trimethylhexane
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Property Value Source

Molecular Weight 156.31 g/mol PubChem[1]
Molecular Formula Ci1H24 PubChem[1]
IUPAC Name 3-ethyl-2,3,4-trimethylhexane PubChem[1]

INChl=1S/C11H24/c1-7-

InChl 10(5)11(6,8-2)9(3)4/n9-10H,7-  PubChem[1]
8H2,1-6H3
XCNOKZUAQAZTAJ-

InChlKey PubChem[1]

UHFFFAOYSA-N

Canonical SMILES CCC(C)c(C)(co)(ee PubChem[1]

Experimental Data

Currently, there is a lack of specific experimental data in the public domain for 3-Ethyl-2,3,4-
trimethylhexane concerning its biological activity, toxicity, or its use in drug development.
Research into this specific molecule appears to be limited.

Synthesis and Reactions

General synthetic methods for branched alkanes can be applied for the preparation of 3-Ethyl-
2,3,4-trimethylhexane. These methods often involve alkylation or coupling reactions. As a
saturated hydrocarbon, its reactivity is generally low, participating in reactions typical of alkanes
such as combustion and free-radical halogenation under specific conditions.

Logical Relationship of Isomers

The properties and reactivity of alkanes are highly dependent on their isomeric structure. The
following diagram illustrates the relationship between the specified compound and some of its
isomers, for which CAS numbers were also identified during the initial search.
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3-Ethyl-2,2,3-trimethylhexane
(CAS: 61868-72-2)

3-Ethyl-2,4,4-trimethylhexane
(CAS: 61868-83-5)

3-Ethyl-2,4,5-trimethylhexane
(CAS: 61868-82-4)

3-Ethyl-2,3,4-trimethylhexane
(CAS: 61868-79-9)

3-Ethyl-2,2,4-trimethylhexane
(CAS: 61868-74-4)

Click to download full resolution via product page

Caption: Isomeric relationship of 3-Ethyl-2,3,4-trimethylhexane.
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Future Research Directions

The absence of detailed studies on 3-Ethyl-2,3,4-trimethylhexane presents an opportunity for
foundational research. Key areas for future investigation could include:

o Detailed Spectroscopic Analysis: Comprehensive characterization using NMR, IR, and mass
spectrometry.

o Toxicological Studies: Assessment of its potential biological effects and toxicity profile.

o Physicochemical Property Determination: Experimental measurement of properties such as
boiling point, melting point, and viscosity.

o Applications as a Solvent or Fuel Component: Investigating its potential uses based on its
physical properties.

Due to the lack of available data, this guide cannot provide detailed experimental protocols or
signaling pathway diagrams as requested. Further research is required to elucidate the
properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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